Cas no 1332326-40-5 (tert-butyl (2R)-2-(1H-imidazol-2-yl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2R)-2-(1H-imidazol-2-yl)pyrrolidine-1-carboxylate
• CAS No: 1332326-40-5
• MF: C₁₂H₁₉N₃O₂
• MW: 237.2982
• MDL: MFCD16660094
• CID: 2094487
• PubChem ID: 91663891
• Update Time: 2024-11-04

tert-butyl (2R)-2-(1H-imidazol-2-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl 2-(1H-imidazol-2-yl)pyrrolidine-1-carboxylate
• tert-butyl (2R)-2-(1H-imidazol-2-yl)pyrrolidine-1-carboxylate
• SB17694
• (2R)-1-Boc-2-(1H-imidazol-2-yl)pyrrolidine
• 1-Pyrrolidinecarboxylic acid, 2-(1H-imidazol-2-yl)-, 1,1-dimethylethyl ester, (2R)-
• P11928
• (R)-tert-Butyl2-(1H-imidazol-2-yl)pyrrolidine-1-carboxylate
• CS-0054517
• AS-51109
• MFCD16660094
• 1332326-40-5
• AKOS025289804

• MDL： MFCD16660094
• Inchi： 1S/C12H19N3O2/c1-12(2,3)17-11(16)15-8-4-5-9(15)10-13-6-7-14-10/h6-7,9H,4-5,8H2,1-3H3,(H,13,14)/t9-/m1/s1
• InChI Key： GHITWFDHFOLATC-SECBINFHSA-N
• SMILES： O(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C(N1C([H])([H])C([H])([H])C([H])([H])[C@]1([H])C1=NC([H])=C([H])N1[H])=O

Computed Properties

• Exact Mass: 237.147726857g/mol
• Monoisotopic Mass: 237.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2
• XLogP3: 1.3